Cas no 30026-85-8 (Quadrosilan)

• Product Name: Quadrosilan
• CAS No: 30026-85-8
• MF: C₁₈H₂₈O₄Si₄
• MW: 420.754528999329
• CID: 310389
• Update Time: 2023-08-03

Quadrosilan Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,hexamethyldiphenyl- (6CI,7CI,8CI,9CI)
• Hexamethyldiphenylcyclotetrasiloxane
• Quadrosilan
• Cisobitan
• Kabi 1774
• Quadrosilanum [INN-Latin]
• Quadrosilane [INN-French]
• Cyclotetrasiloxane, 2,2,4,6,6,8-hexamethyl-4,8-diphenyl-
• C5KT601WPM
• 2,6-cis-Diphenylhexamethylcyclotetrasiloxane
• Cyclotetrasiloxane, 2,2,4,6,6,8-hexamethyl-4,8-diphenyl-, cis-
• Cyclic 2,6-cis-diphenylhexamethylcyclotetrasiloxane
• 2,6-Diphenyl-2,4,6,6,8,8-hexamethylcyclotetrasiloxane
• 2,2,4,6,6,8-Hexamethyl-4,8-diphenylcyclotetrasiloxane
• cis-2,6-Diphenyl-2,4,4,6,8

• Inchi： 1S/C18H28O4Si4/c1-23(2)19-25(5,17-13-9-7-10-14-17)21-24(3,4)22-26(6,20-23)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： ZTQZMPQJXABFNC-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 428
• Topological Polar Surface Area: 36.9